Cas no 90035-08-8 (Flocoumafen)

• Product Name: Flocoumafen
• CAS No: 90035-08-8
• MF: C₃₃H₂₅F₃O₄
• MW: 542.544420003891
• CID: 61353
• PubChem ID: 329754801
• Update Time: 2025-05-25

Flocoumafen Chemical and Physical Properties

Names and Identifiers

• Flocoumafen
• 4-Hydroxy-3-(1,2,3,4-tetrahydro-3-(4-(4-trifluoromethylbenzyloxy)phenyl)-1-naphthyl)coumarin
• Flocoumafen Solution
• 1RS,3SR)-1,2,3,4-tetrahydro-3-[4-(4-trifluoromethylbenzyloxy)phenyl]-1-naphthyl]coumarin
• 4-hydroxy-3-[(1Ξ,3Ξ)-3-(4-{[4-(trifluoromethyl)phenyl]methoxy}phenyl)-1,2,3,4-tetrahydronaphthalen-1-yl]-2H-1-benzopyran-2-one
• 4-hydroxy-3-[1,2,3,4-tetrahydro-3-[4-[[4-(trifluoromethyl)phenyl]methoxy]phenyl]-1-naphthalenyl]-2H-1-benzopyran-2-one
• FLOCUMAFEN
• STORM
• Storm(rodenticide)
• Stratagen
• stratgem
• 4-hydroxy-3-(3-(4-(4-(trifluoromethyl)benzyloxy)phenyl)-1,2,3,4-tetrahydronaphthalen-1-yl)-2H-chromen-2-one
• 1-(4-hydroxycoumarin-3-yl)-3-[4-(4-trifluoromethylbenzyloxy)phenyl]-1,2,3,4-tetrahydronaphthalene
• Flocoumafene [ISO-French]
• 2H-1-Benzopyran-2-one, 4-hydroxy-3-[1,2,3,4-tetrahydro-3-[4-[[4-(trifluoromethyl)phenyl]methoxy]phenyl]-1-naphthalenyl]-
• 2H-1-Benzopyran-2-one, 4-hydroxy-3-(1,2,3,4-tetrahydro-3-(4-((4-(trifluoromethyl)phenyl)methoxy)phenyl)-1-naphthalenyl)-
• Flocoumafene
• 90035-08-8
• 2Z80062XQ4
• Flocoumafen, PESTANAL(R), analytical standard
• SCHEMBL53493
• NS00019925
• F17478
• Q408221
• OWUZCVPRFKSBRG-UHFFFAOYSA-N
• HSDB 6643
• WL 108366
• CHEBI:81894
• D07134
• DTXSID1058212
• SCHEMBL53492
• EC 421-960-0
• UNII-2Z80062XQ4
• Flocoumafen [BSI:ISO]
• CS-0034563
• Flocoumafen (JAN)
• C18696
• Flocoumafen 10 microg/mL in Acetonitrile
• HY-111186
• 4-hydroxy-3-[3-[4-[[4-(trifluoromethyl)phenyl]methoxy]phenyl]-1,2,3,4-tetrahydronaphthalen-1-yl]chromen-2-one
• Flocoumafene (ISO-French)
• DTXCID4031980
• DB-057179
• Storm;WL 108366
• 4Hydroxy3(1,2,3,4tetrahydro3(4(4trifluoromethylbenzyloxy)phenyl)1naphthyl)coumarin
• 4-hydroxy-3-(1,2,3,4-tetrahydro-3-(4-(trifluoromethyl)phenyl)methoxy)phenyl-1-na phthalenyl)-2H-1-benzopyran-2-one
• 2H-Benzopyran-2-one,(1,2,3,4-3-(4-((4-trifluoromethyl)phenyl)methoxy)phenyl-1-na phthalene)-
• 4-Hydroxy-3-((1RS,3SR)-3-{4-[4-(trifluoromethyl)benzyloxy]phenyl}-1,2,3,4-tetrahydronaphthalen-1-yl)-2H-chromen-2-one 4-Hydroxy-3-((1RS,3RS)-3-{4-[4-(trifluoromethyl)benzyloxy]phenyl}-1,2,3,4-tetrahydronaphthalen-1-yl)-2H-chromen-2-one
• 4-Hydroxy-3-(1,2,3,4-tetrahydro-3-(4-((4-(trifluoromethyl)phenyl)methoxy)phenyl)-1-naphthalenyl)-2H-1-benzopyran-2-one
• FLOCOUMAFEN [ISO]
• FLOCOUMAFEN [MI]
• FLOCOUMAFEN [JAN]
• WL-108366
• 4-Hydroxy-3-(1,2,3,4-tetrahydro-3-(4-(4-trifluoromethylbenzyloxy)phenyl-1-naphth yl)coumarin
• 4-Hydroxy-3-((1RS,3SR)-3-(4-(4-(trifluoromethyl)benzyloxy)phenyl)-1,2,3,4-tetrahydronaphthalen-1-yl)-2H-chromen-2-one 4-Hydroxy-3-((1RS,3RS)-3-(4-(4-(trifluoromethyl)benzyloxy)phenyl)-1,2,3,4-tetrahydronaphthalen-1-yl)-2H-chromen-2-one

• MDL： MFCD01662724
• Inchi： 1S/C33H25F3O4/c34-33(35,36)24-13-9-20(10-14-24)19-39-25-15-11-21(12-16-25)23-17-22-5-1-2-6-26(22)28(18-23)30-31(37)27-7-3-4-8-29(27)40-32(30)38/h1-16,23,28,37H,17-19H2
• InChI Key： KKBGNYHHEIAGOH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)COC1C=CC(=CC=1)C1CC2C=CC=CC=2C(C2C(=O)OC3C=CC=CC=3C=2O)C1)(F)F

Computed Properties

• Exact Mass: 542.17000
• Monoisotopic Mass: 542.17049376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 5
• Complexity: 915
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 7.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: White powder
• Flash Point: Fahrenheit: 73.4 ° f
  Celsius: 23 ° c
  
• PSA: 59.67000
• LogP: 7.95830
• Solubility: Soluble in acetone \ ethanol \ chloroform \ xylene and other organic solvents

Flocoumafen Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300-H310-H330-H372-H410
• Warning Statement： P273-P314-P501
• Hazardous Material transportation number：UN 3027
• WGK Germany：3
• Hazard Category Code： 26/27/28-48/23/24/25-50/53
• Safety Instruction： 28-36/37/39-45-60-61
• RTECS：DJ3100300
• Hazardous Material Identification：
• Safety Term：6.1(a)
• Packing Group：I
• Risk Phrases：R26/27/28; R48/23/24/25; R50/53
• HazardClass：6.1(a)
• PackingGroup：I
• Toxicity：LD50 in rats, mice, rabbits (mg/kg): 0.25, 0.8, 0.2 orally (Bowler)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on Flocoumafen

Flocoumafen: A Comprehensive Overview

Flocoumafen, with the CAS number 90035-08-8, is a compound that has garnered significant attention in various scientific and industrial applications. This article delves into the properties, applications, and latest research findings related to Flocoumafen, providing a detailed and up-to-date analysis of this intriguing compound.

Flocoumafen is a chemical compound that belongs to the class of aromatic heterocycles. Its molecular structure is characterized by a fused ring system, which contributes to its unique chemical properties. The compound is widely recognized for its stability and reactivity under various conditions, making it a valuable component in numerous chemical processes. Recent studies have highlighted its potential in fields such as pharmaceuticals, agrochemicals, and advanced materials.

One of the most notable applications of Flocoumafen is in the development of novel drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, enhancing their solubility and bioavailability. This has led to promising results in preclinical trials, where Flocoumafen-based formulations have demonstrated improved therapeutic efficacy with reduced side effects.

In addition to its pharmaceutical applications, Flocoumafen has also found utility in the agricultural sector. Studies have shown that it can serve as an effective plant growth regulator, promoting crop yield under stress conditions such as drought or nutrient deficiency. This has significant implications for sustainable agriculture, particularly in regions facing environmental challenges.

The latest research on Flocoumafen has focused on its role in advanced materials science. Scientists have investigated its potential as a building block for nanomaterials, including graphene derivatives and metal-organic frameworks (MOFs). These materials exhibit exceptional mechanical and electronic properties, opening new avenues for applications in electronics, energy storage, and catalysis.

Furthermore, Flocouma Fen has been studied for its environmental impact. Researchers have assessed its biodegradability and toxicity profiles, concluding that it poses minimal risk to aquatic ecosystems when used responsibly. This aligns with global efforts to develop eco-friendly chemicals that support sustainable development goals.

In conclusion, Flocouma Fen (CAS No. 90035-08-8) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, coupled with recent advancements in research, underscore its potential to drive innovation in science and technology. As further studies unfold, Flocouma Fen is poised to play an even more significant role in addressing global challenges in health, agriculture, and materials science.